![molecular formula C23H22N2O2 B5211356 N,N'-(phenylmethylene)bis(2-methylbenzamide)](/img/structure/B5211356.png)
N,N'-(phenylmethylene)bis(2-methylbenzamide)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N,N’-(phenylmethylene)bis(2-methylbenzamide)” is a bis-amide based compound . It has been studied for its anion transport and binding properties in POPC lipid bilayers . The compounds display evidence of aggregation in solution with single crystal X-ray crystallographic analysis showing hydrogen bonding between the amide substituents of adjacent receptors in the solid state .
Molecular Structure Analysis
The molecular structure of “N,N’-(phenylmethylene)bis(2-methylbenzamide)” is complex and involves a potentially parallel array of hydrogen bond donors . Single crystal X-ray crystallographic analysis has shown hydrogen bonding between the amide substituents of adjacent receptors in the solid state .Chemical Reactions Analysis
The anion transport and binding properties of a series of bis-amide based compounds have been studied . These compounds display evidence of aggregation in solution . More detailed information about specific chemical reactions involving “N,N’-(phenylmethylene)bis(2-methylbenzamide)” was not found in the retrieved papers.Scientific Research Applications
In Vitro Biological and Molecular Docking Evaluation
The compound has been used in the synthesis, characterization, and evaluation of in vitro biological and molecular docking . It has shown potential in hemolysis assays, DNA ladder assays, and antileishmanial assays . The compound has shown to be highly biocompatible against human Red Blood Cells (hRBCs) at higher concentrations .
Anion Transport and Binding Properties
“N,N’-(phenylmethylene)bis(2-methylbenzamide)” has been studied for its anion transport and binding properties . The compound displays evidence of aggregation in solution and has shown potential in transmembrane anion transport .
Ecological Risk Assessment
The compound has been evaluated for its acute toxicity and ecological risk to aquatic organisms . The study provides insights into the environmental impact of the compound.
Personal Care Products
“N,N’-(phenylmethanediyl)bis(2-methylbenzamide)” is often used in personal care products (PCPs) . It’s important to understand its ecotoxicological evaluations for the safety of these products.
Medicinal Chemistry
The compound has been studied in the field of medicinal chemistry . It has been used in the discovery of new bioactive 2-phenethylamines .
Electrochemical Sensor for Glucose Detection
“N,N’-(phenylmethylene)bis(2-methylbenzamide)” has been used in the modification of a glassy carbon electrode, serving as a platform for the construction of Ag nanoparticles as a novel electrochemical sensor for glucose detection .
Mechanism of Action
Target of Action
Similar compounds have shown activity againstLeishmania tropica promastigotes . Leishmania is a genus of trypanosomes that are responsible for the disease leishmaniasis .
Mode of Action
It’s suggested that similar compounds may interact with theleishmanial promastigotes , leading to their inhibition
Biochemical Pathways
Compounds with similar structures have shown to affect the survival pathways of the leishmania parasite .
Result of Action
Similar compounds have shown dose-dependent leishmaniacidal potential . At higher concentrations, these compounds were found to be highly active against leishmanial promastigotes .
Future Directions
The future directions for the study of “N,N’-(phenylmethylene)bis(2-methylbenzamide)” could involve further exploration of its anion transport and binding properties . There is interest in developing synthetic anion transporters with the potential to combat diseases caused by malfunctioning anion transport channels . This compound could play a role in such research.
properties
IUPAC Name |
2-methyl-N-[[(2-methylbenzoyl)amino]-phenylmethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O2/c1-16-10-6-8-14-19(16)22(26)24-21(18-12-4-3-5-13-18)25-23(27)20-15-9-7-11-17(20)2/h3-15,21H,1-2H3,(H,24,26)(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFCWTKBEYRIXGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC(C2=CC=CC=C2)NC(=O)C3=CC=CC=C3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.